Cas no 2098048-12-3 ([2-(2,2-difluorocyclopropyl)ethyl](methyl)amine)

• Product name: [2-(2,2-difluorocyclopropyl)ethyl](methyl)amine
• CAS No: 2098048-12-3
• MF: C₆H₁₁F₂N
• MW: 135.15504860878
• CID: 5724526
• PubChem ID: 121207533

[2-(2,2-difluorocyclopropyl)ethyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• MCDNAVHVHISXAZ-UHFFFAOYSA-N
• AKOS026716717
• 2-(2,2-difluorocyclopropyl)-N-methylethan-1-amine
• F2147-3891
• starbld0038251
• 2098048-12-3
• 2-(2,2-difluorocyclopropyl)-N-methylethanamine
• Cyclopropaneethanamine, 2,2-difluoro-N-methyl-
• [2-(2,2-difluorocyclopropyl)ethyl](methyl)amine

• Inchi： 1S/C6H11F2N/c1-9-3-2-5-4-6(5,7)8/h5,9H,2-4H2,1H3
• InChI Key： MCDNAVHVHISXAZ-UHFFFAOYSA-N
• SMILES： FC1(CC1CCNC)F

Computed Properties

• Exact Mass: 135.08595568g/mol
• Monoisotopic Mass: 135.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų
• XLogP3: 1.2

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 119.3±10.0 °C(Predicted)
• pka: 10.89±0.10(Predicted)